Stearyl-CoA

Catalog No.
S575084
CAS No.
362-66-3
M.F
C39H70N7O17P3S
M. Wt
1034.0 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Stearyl-CoA

The correct C18:0 substrate (Stearyl-CoA, CAS 362-66-3) for stearoyl-CoA desaturase (SCD) assays; palmitoyl-CoA cannot substitute due to chain-length specificity. • Required for SCD1 inhibitor screening and ceramide C18 backbone synthesis; substitutes fail. • Used as allosteric regulator in beta-oxidation and insulin signaling studies. • Supplied as lyophilized solid, shipped with cold packs.

CAS Number

362-66-3

Product Name

Stearyl-CoA

IUPAC Name

S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octadecanethioate

Molecular Formula

C39H70N7O17P3S

Molecular Weight

1034.0 g/mol

InChI

InChI=1S/C39H70N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46/h26-28,32-34,38,49-50H,4-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/t28-,32-,33-,34+,38-/m1/s1

InChI Key

SIARJEKBADXQJG-LFZQUHGESA-N

Synonyms

coenzyme A, stearoyl-, stearoyl-CoA, stearoyl-coenzyme A, stearyl-CoA

Canonical SMILES

CCCCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

Isomeric SMILES

CCCCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O

The exact mass of the compound stearoyl-CoA is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fatty Acyls [FA] -> Fatty esters [FA07] -> Fatty acyl CoAs [FA0705]. However, this does not mean our product can be used or applied in the same or a similar way.

Purity

≥95%

Package Size

25 mg

Stearyl-CoA (Stearoyl-CoA) is the coenzyme A thioester of stearic acid, an 18-carbon saturated fatty acid. It serves as a pivotal metabolic intermediate in both the synthesis and elongation of fatty acids, and as a primary substrate for the formation of monounsaturated fatty acids. The enzymatic conversion of Stearyl-CoA to Oleoyl-CoA by stearoyl-CoA desaturase (SCD) is a rate-limiting step in the biosynthesis of key lipid components like phospholipids, triglycerides, and cholesterol esters, making it fundamental to cellular membrane structure and energy storage.

Research Fit

Defined substrate for stearoyl-CoA desaturase (SCD1) enzyme kinetics and inhibitor studies
Characterized substrate for aldehyde-forming acyl-CoA reductase (ACR) characterization
Saturated baseline for mitochondrial beta-oxidation studies comparing cis/trans unsaturated analogs

Substituting Stearyl-CoA with other long-chain fatty acyl-CoAs, such as Palmitoyl-CoA (C16:0) or Oleoyl-CoA (C18:1), is often unviable due to the stringent substrate specificity of key metabolic enzymes. The two-carbon difference between Stearyl-CoA (C18:0) and Palmitoyl-CoA dictates its distinct role in fatty acid elongation and desaturation pathways. For instance, certain stearoyl-CoA desaturase (SCD) isoforms show a marked preference for C18:0-CoA over C16:0-CoA, leading to significantly different downstream products and cellular outcomes. This specificity is critical in processes like ceramide synthesis and the formation of specific lipid species essential for membrane integrity and signaling, where analogs cannot replicate the required molecular structure.

Substitution Risk

Kinetic properties differ: ACR reduction rate is highest with C18:0; shorter or longer chain analogs reduce more slowly
Structural binding: SCD1 requires a specific gauche conformation at C9–C10, not met by other chain lengths or free fatty acids
Micellar inhibition: C18:0 exhibits strong inhibition at low µM concentrations, which may not be shared by other acyl-CoAs

SCD1 Substrate Preference: Stearyl-CoA vs Palmitoyl-CoA

Stearoyl-CoA is the preferred substrate for the SCD1 isoform, which is critical for producing oleate, a key component of various lipids. In studies with SCD1-deficient mice, the desaturase activity towards Stearyl-CoA (C18:0-CoA) was found to be significantly higher than towards Palmitoyl-CoA (C16:0-CoA). Specifically, Harderian glands from these mice exhibited very low desaturase activity with C18:0-CoA, while retaining high activity with C16:0-CoA, demonstrating the enzyme's preference and the distinct metabolic fate of Stearyl-CoA.

Evidence DimensionEnzyme Substrate Preference
Target Compound DataHigh desaturase activity by SCD1, leading to the synthesis of C18:1n-9 (oleate) derivatives.
Comparator Or BaselinePalmitoyl-CoA (C16:0-CoA) is a less preferred substrate for the SCD1 isoform, though it is readily desaturated by other isoforms like SCD3.
Quantified DifferenceIn SCD1-deficient mice, the amount of C20:1n-9 (an elongated product of oleate) was reduced by over 90%, whereas C16:1n-7 levels (from palmitate) were less affected, indicating a strong preference of SCD1 for the C18:0 substrate.
ConditionsIn vivo analysis of Harderian gland lipids in wild-type versus SCD1 knockout mice.

For in vitro assays of SCD1 activity or studies on oleate-dependent pathways, using Stearyl-CoA is essential for achieving physiologically relevant and maximal conversion rates.

ACR kinetics
Head-to-head
Km 31.9 ± 4.2 µM, kcat 0.36 ± 0.023 min⁻¹
Reported most effective substrate among tested acyl-CoAs
Recombinant Synechococcus elongatus ACR, pH 7.5, 37°C

Essential Precursor for Ceramide Synthesis

Stearyl-CoA is a necessary building block for the synthesis of specific long-chain ceramides, which are integral to skin barrier function and cellular signaling. Ceramide synthase enzymes exhibit specificity for the chain length of the fatty acyl-CoA. The absence of de novo synthesized oleate, derived from Stearyl-CoA, leads to reduced overall ceramide content. In skeletal muscle of SCD1-deficient mice, total ceramide content was reduced by approximately 40%, highlighting the critical role of Stearyl-CoA as a precursor.

Evidence DimensionPrecursor efficiency for ceramide synthesis
Target Compound DataServes as a direct or indirect (via oleoyl-CoA) precursor for a significant portion of the cellular ceramide pool.
Comparator Or BaselineShorter chain acyl-CoAs like Palmitoyl-CoA lead to the synthesis of different ceramide species, which may not fulfill the same biological functions.
Quantified DifferenceA 40% reduction in total ceramide content was observed in oxidative skeletal muscles of mice lacking the ability to efficiently process Stearyl-CoA via SCD1.
ConditionsIn vivo analysis of ceramide levels in skeletal muscle tissue of SCD1 knockout mice.

For studies involving sphingolipid metabolism, skin barrier research, or ceramide-dependent signaling, procuring the correct C18:0 precursor, Stearyl-CoA, is crucial for obtaining biologically accurate results.

SCD1 binding
Method context
Gauche conformation at C9–C10 required
Structural basis for enzyme specificity
Reconstituted rat liver microsomal system

Metabolic Regulation: Stearyl-CoA vs Oleoyl-CoA

Stearyl-CoA and its downstream saturated fatty acids can allosterically inhibit key metabolic enzymes like acetyl-CoA carboxylase (ACC), thereby reducing malonyl-CoA levels and de-repressing fatty acid oxidation. In contrast, its desaturation product, oleoyl-CoA, and subsequent oleate are preferentially channeled into the synthesis of neutral lipids like triglycerides and cholesteryl esters. This differential signaling and substrate channeling means that substituting Stearyl-CoA with Oleoyl-CoA would fundamentally alter the metabolic response being studied, shifting the balance from oxidation regulation to lipid storage.

Evidence DimensionMetabolic Regulatory Effect
Target Compound DataActs as a regulator of fatty acid oxidation via allosteric inhibition of ACC.
Comparator Or BaselineOleoyl-CoA, its direct product, is preferentially used for the synthesis of storage lipids and does not exert the same inhibitory effect on ACC.
Quantified DifferenceThe presence or absence of SCD1, which converts Stearyl-CoA to Oleoyl-CoA, dictates whether cells increase fatty acid oxidation or channel fatty acids into storage, a qualitative but profound metabolic switch.
ConditionsCellular models of lipid metabolism and in vivo studies in SCD1 knockout mice.

Researchers investigating the regulation of beta-oxidation or metabolic signaling must use Stearyl-CoA to accurately probe the effects of saturated fatty acid intermediates, as using an unsaturated analog would bypass these regulatory mechanisms.

Dehydrogenase activity
Head-to-head
Stearoyl-CoA 45 ± 3 vs. Palmitoyl-CoA 7.0 ± 0.1 nmol/mg·min
Reported ~6.4-fold higher activity in assay
NTB2⁻ detection, 412 nm, triplicate
β‑Oxidation rate
Head-to-head
Stearoyl-CoA oxidized equally rapidly as Oleoyl-CoA
Saturated baseline equivalent to cis-unsaturated
Rat heart mitochondria, varied substrate/albumin
Micellar inhibition
Class-level
Strong inhibition at 0.002 mM for EC 2.3.1.51
Potent inhibition observed in specific enzyme context
Bos taurus enzyme; micellar form

In Vitro Fatty Acid Desaturation and Elongation

Stearyl-CoA is the required substrate for biochemical assays measuring the activity of stearoyl-CoA desaturase (SCD) isoforms, particularly SCD1. Its use is essential for screening potential inhibitors or activators of this key enzyme in drug discovery programs targeting metabolic diseases.

Cell-Based Sphingolipid Metabolism and Skin Barrier

To accurately study the synthesis of C18-backbone ceramides and their role in cell signaling or the formation of the epidermal permeability barrier, cell culture experiments require a reliable source of Stearyl-CoA as the specific precursor.

Regulation of Fatty Acid Oxidation and Energy Homeostasis

As a key allosteric regulator, Stearyl-CoA is the appropriate reagent for studies aimed at dissecting the molecular mechanisms by which saturated fatty acids influence metabolic pathways like beta-oxidation and insulin signaling.

Application Fit Matrix

Application
Selection Property
Validation Focus
SCD1 inhibitor screening
Defined SCD1 substrate with unique binding conformation
Confirm desaturation inhibition via HTS assays using deuterated Stearyl-CoA
ACR enzyme characterization
Characterized substrate for ACR kinetics
Validate baseline Km, kcat and compare engineered ACR variants
Mitochondrial β-oxidation studies
Equivalent oxidation rate to Oleoyl-CoA
Verify oxidation rates in target mitochondrial model
Elongase & synthetase mapping
Distinct activity pattern from C16/C20 analogs
Characterize chain-length specificity and mutation effects

Physical Description

Solid

XLogP3

2.8

Hydrogen Bond Acceptor Count

22

Hydrogen Bond Donor Count

9

Exact Mass

1033.37617596 Da

Monoisotopic Mass

1033.37617596 Da

Heavy Atom Count

67

UNII

OBC49BV194

Other CAS

362-66-3

Wikipedia

Stearoyl-CoA

Use Classification

Fatty Acyls [FA] -> Fatty esters [FA07] -> Fatty acyl CoAs [FA0705]

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